10.1039/C2CC34738E | Synthesis of hierarchical Ag2ZnGeO4 hollow spheres for enhanced photocatalytic property†

Synthesis of hierarchical Ag2ZnGeO4 hollow spheres for enhanced photocatalytic property†

Chemical Communications Pub Date: 2012-08-15 DOI: 10.1039/C2CC34738E

Abstract

An Ag₂ZnGeO₄ photocatalyst was fabricated by ion-exchange reaction between amorphous Zn₂GeO₄ suspension and Ag⁺ solutions. The Ostwald ripening effect induced the formation of hierarchical hollow spheres. Compared with the reference bulk Ag₂ZnGeO₄, the hierarchical Ag₂ZnGeO₄ hollow spheres showed enhanced photocatalytic activity.

Share View Original Text

Recommended Literature

[1] Halogen-, oxidant- and directing group-free synthesis of donor–acceptor type conjugated polymers† Sayori Kiyota,Masafumi HiranoChem. Commun., 2023,59, 13066-13069 10.1039/D3CC04501C
[2] Intramolecular dealkylation of chelating diamines with Ru(ii) complexes M. Esther Morilla,Galanda Morfes,M. Carmen Nicasio,Tomás R. Belderrain,M. Mar Díaz-Requejo,Claudia Graiff,Antonio Tiripicchio,Roberto Sánchez-Delgado,Pedro J. PérezChem. Commun., 2002, 1848-1849 10.1039/B205078A
[3] A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs0.25FA0.75Sn0.5Pb0.5I3 solar cells† Matteo Pitaro,Javier Sebastian Alonso,Lorenzo Di Mario,David Garcia Romero,Karolina Tran,Teodor Zaharia,Malin B. Johansson,Erik M. J. Johansson,Maria Antonietta LoiJ. Mater. Chem. A, 2023,11, 11755-11766 10.1039/D3TA01276J
[4] Reactions with silane of silicon atoms recoiling from 30Si(n,γ)31Si Chem. Commun. (London), 1968, 1317-1318 10.1039/C19680001317
[5] A high energy output nanogenerator based on reduced graphene oxide† Liangliang Liu,Lei LiaoNanoscale, 2015,7, 18147-18151 10.1039/C5NR04971G
[6] Br/Co/N Co-doped porous carbon frameworks with enriched defects for high-performance electrocatalysis† Muhammad Imran,Zhanjun LiuJ. Mater. Chem. A, 2020,8, 10865-10874 10.1039/D0TA02411B
[7] Elastic modulus distribution in poly(N-isopopylacrylamide) and oligo(ethylene glycol methacrylate)-based microgels studied by AFM† Dimitri Wilms,Yanik Adler,Fabian Schröer,Lennart Bunnemann,Stephan SchmidtSoft Matter, 2021,17, 5711-5717 10.1039/D1SM00291K
[8] A new synthetic protectin D1 analog 3-oxa-PD1n-3 DPA reduces neuropathic pain and chronic itch in mice† Jannicke Irina Nesman,Ouyang Chen,Xin Luo,Ru-Rong Ji,Charles N. Serhan,Trond Vidar HansenOrg. Biomol. Chem., 2021,19, 2744-2752 10.1039/D0OB02136A
[9] Mixed nitrosyl/phosphinidene and nitrene/phosphinidene clusters of ruthenium† Ludmila Scoles,Brian T. Sterenberg,Konstantin A. Udachin,Arthur J. CartyChem. Commun., 2002, 320-321 10.1039/B110927H
[10] Healing of osteoporotic bone defects by micro-/nano-structured calcium phosphate bioceramics† Rui Zhao,Siyu Chen,Bo Yuan,Xuening Chen,Xi Yang,Yueming Song,Hai Tang,Xiao Yang,Xiangdong Zhu,Xingdong ZhangNanoscale, 2019,11, 2721-2732 10.1039/C8NR09417A

Journal Name：Chemical Communications

Research Products

2-Hexenoic acid,4-methyl-, (Z)- (8CI)

CAS no.: 18951-40-1
8-Iodo-4-Chromanone

CAS no.: 101713-87-5
H-MET-GLU-OH

CAS no.: 14517-44-3
MOME

CAS no.: 109882-76-0
1-(2-fluoro-6-methoxyphenyl)methanamine

CAS no.: 150517-75-2
Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-oxo-3-(propylthio)-, ethyl ester

CAS no.: 172516-30-2
(3,6-Dimethoxynaphthalene-2,7-diyl)bis(methylselane)

CAS no.: 105405-00-3
2-bromo-5,6-dichloro-1H-1,3-benzodiazole

CAS no.: 142356-40-9
Phenylguanidine Nitrate

CAS no.: 18860-78-1
Botulin F

CAS no.: 107231-15-2